Cas no 1189887-82-8 (2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide)

• Product Name: 2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide
• CAS No: 1189887-82-8
• MF: C₂₄H₂₉N₅O₃S
• MW: 467.583763837814
• CID: 5391277
• Update Time: 2025-05-20

2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide

• Inchi： 1S/C24H29N5O3S/c1-4-29(5-2)33(31,32)21-10-11-22-23(16-21)25-17-24(26-22)28-14-12-27(13-15-28)20-8-6-19(7-9-20)18(3)30/h6-11,16-17H,4-5,12-15H2,1-3H3
• InChI Key： ULZRMYCQMZGGMJ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(S(N(CC)CC)(=O)=O)C=C2)=NC=C1N1CCN(C2=CC=C(C(C)=O)C=C2)CC1

Computed Properties

• Exact Mass: 467.199
• Monoisotopic Mass: 467.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide

2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide (CAS No. 1189887-82-8): An Overview

2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide (CAS No. 1189887-82-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of quinoxaline sulfonamides and is characterized by its unique structural features and potential biological activities.

The molecular structure of 2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide is composed of a quinoxaline core, a piperazine ring, and an acetylphenyl substituent. The presence of these functional groups imparts the molecule with diverse chemical properties and biological activities, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide has also demonstrated anti-inflammatory effects. A study published in the European Journal of Pharmacology reported that this compound can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory disorders. These findings suggest that 2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide may have broad therapeutic applications beyond neurodegenerative diseases.

The pharmacokinetic profile of 2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide has been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, preliminary toxicology studies have not identified any significant safety concerns, suggesting that it is well-tolerated at therapeutic doses.

The potential therapeutic applications of 2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide are not limited to its direct biological effects. Recent advancements in drug delivery systems have opened new avenues for optimizing its therapeutic efficacy. For instance, nanoparticle-based formulations have been developed to enhance the delivery of this compound to target tissues, thereby improving its pharmacological performance and reducing potential side effects.

In conclusion, 2-[4-(4-acetylphenyl)piperazin-1-yl]-N,N-diethylquinoxaline-6-sulfonamide (CAS No. 1189887-82-8) represents a promising molecule with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for its eventual use as a novel therapeutic agent.